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Compound of Interest

Compound Name: Triethylsulfonium iodide

Cat. No.: B159113

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential safety protocols, operational
plans, and disposal guidance for handling Triethylsulfonium iodide (CAS No. 1829-92-1).
Adherence to these procedures is critical for minimizing risks and ensuring a safe laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Triethylsulfonium iodide is a chemical that requires careful handling due to its potential health
hazards. The primary routes of exposure are inhalation, skin contact, and eye contact. Based
on available safety data, the compound is classified with the following hazards:

o Causes skin irritation.[1][2]
o Causes serious eye irritation.[1][2]
e May cause respiratory irritation.[1][2]

To mitigate these risks, the following personal protective equipment is mandatory when
handling Triethylsulfonium iodide:
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PPE Category

Recommended Equipment

Specifications & Best
Practices

Eye and Face Protection

Safety glasses with side-

shields or goggles

Must be compliant with OSHA
29 CFR 1910.133 or European
Standard EN166. A face shield
may be appropriate for splash

hazards.

Skin Protection

Chemical-resistant gloves

Nitrile or other appropriate
resistant gloves should be
worn. Inspect gloves for

integrity before each use.

Laboratory coat

A standard lab coat should be
worn to protect from incidental

contact.

Respiratory Protection

NIOSH/MSHA approved

respirator

Required when engineering
controls are insufficient to
maintain exposure below
acceptable levels or when
handling large quantities. Use
a particulate filter respirator if

dust is generated.

Quantitative Data Summary

Comprehensive toxicological data for Triethylsulfonium iodide is limited. The following table

summarizes the available physical and chemical properties.
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Property Value Source
Molecular Formula C6H15IS Thermo Fisher Scientific
Molecular Weight 246.15 g/mol Santa Cruz Biotechnology

White to yellow or orange ] S
Appearance Thermo Fisher Scientific
crystals or powder

Solubility Soluble in water Thermo Fisher Scientific

Acute Toxicity (Oral, Dermal,

) No data available Santa Cruz Biotechnology
Inhalation)
LD50/LC50 Not available Multiple Safety Data Sheets
Occupational Exposure Limits ) )
Not established Multiple Safety Data Sheets

(PEL, TLV)

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Triethylsulfonium iodide is crucial for safety. The following
workflow outlines the key steps from acquisition to disposal.
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Preparation

( Review Safety Data Sheet (SDS) j

Y
Verify Functioning Safety Equipment
(Fume Hood, Eyewash Station, Safety Shower)

\4

( Don Appropriate Personal Protective Equipment (PPE) j
AN J/

Proceed to Handling

4 Handling & Use h
A4

( Transport Chemical in Secondary Containment j

\4

Handle in a Well-Ventilated Area
(e.g., Chemical Fume Hood)

\4

Avoid Dust Generation

Y
( Weigh and Dispense Carefully j

After Use

Cleanup & Storage
y

( Clean Work Area and Equipment )

\4
( Store in a Tightly Closed Container j

\
( Store in a Cool, Dry, Well-Ventilated Place j

Y

( Keep Away from Oxidizing Agents j
AN J

For Waste
4 Disposal h
\ A

( Collect Waste in a Labeled, Sealed Container )

\
( Dispose of as Hazardous Waste j

\4

( Follow Institutional and Local Regulations j
AN J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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